4-methoxy-N-(4-morpholinophenyl)benzamide
Overview
Description
“4-methoxy-N-(4-morpholinophenyl)benzamide” is a chemical compound with the molecular formula C18H20N2O3 . It’s a benzamide derivative, which is a class of compounds containing a benzene ring and an amide group .
Synthesis Analysis
Benzamides, including “4-methoxy-N-(4-morpholinophenyl)benzamide”, can be synthesized through direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation . This method is considered green, rapid, mild, and highly efficient .Molecular Structure Analysis
The molecular structure of “4-methoxy-N-(4-morpholinophenyl)benzamide” consists of 18 carbon atoms, 20 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms . The average mass is 312.363 Da and the monoisotopic mass is 312.147400 Da .Chemical Reactions Analysis
The synthesis of benzamides, including “4-methoxy-N-(4-morpholinophenyl)benzamide”, involves the reaction between carboxylic acids and amines at high temperatures . This reaction is facilitated by the use of a superior and recoverable catalyst, low reaction times, and ultrasonic irradiation .Scientific Research Applications
Pharmacological Actions
Morpholine derivatives, such as 4-methoxy-N-(4-morpholinophenyl)benzamide, have been found to have a wide variety of pharmacological activities . These compounds are often used in the treatment of a wide variety of diseases .
Antioxidant Activity
Benzamide compounds, including 4-methoxy-N-(4-morpholinophenyl)benzamide, have been found to have antioxidant activity . They can act as free radical scavengers and metal chelating agents .
Antibacterial Activity
Some benzamide compounds have been found to have antibacterial activities . They can inhibit the growth of both gram-positive and gram-negative bacteria .
Anti-tumor Activity
Benzamides have been widely used in the treatment of cancer . They have anti-tumor properties and can inhibit the growth of cancer cells .
Anti-inflammatory Activity
Benzamides, including 4-methoxy-N-(4-morpholinophenyl)benzamide, have been found to have anti-inflammatory properties . They can reduce inflammation and are often used in the treatment of inflammatory diseases .
Kinase Inhibitor
4-methoxy-N-(4-morpholinophenyl)benzamide has been found to inhibit several kinases enzymes . This makes it a potential candidate for the development of new drugs .
Industrial Applications
Amide compounds, including 4-methoxy-N-(4-morpholinophenyl)benzamide, are widely used in various industrial sectors such as the plastic, rubber industry, paper industry, and agriculture .
Drug Discovery
Amide compounds have been used in drug discovery . They are found in potential biological molecules, such as natural products, proteins, synthetic intermediates, and commercial drugs .
Mechanism of Action
properties
IUPAC Name |
4-methoxy-N-(4-morpholin-4-ylphenyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3/c1-22-17-8-2-14(3-9-17)18(21)19-15-4-6-16(7-5-15)20-10-12-23-13-11-20/h2-9H,10-13H2,1H3,(H,19,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDOPRQFFTGPACG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCOCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N-(4-morpholinophenyl)benzamide | |
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